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CAS No.: 26523-64-8

Cat. No.: B12328519

Get Quote

Trichlorotrifluoroethane (CFC-113, CAS 76-13-1) represents a critical paradox in modern

chemical engineering. Historically revered for its chemical inertness, non-flammability, and

unique solvent properties, it became a cornerstone in pharmaceutical extraction, electronics

cleaning, and analytical chemistry. Today, it is strictly regulated under the Montreal Protocol as

a Class I Ozone Depleting Substance (ODS).

However, CFC-113 remains relevant to the drug development and chemical research sectors

for two distinct reasons:

Feedstock Utility: It serves as a vital precursor in the synthesis of Trifluoroacetic Acid (TFA)

and HFC-134a—reagents and propellants essential to the pharmaceutical industry.

Legacy Protocol Transition: Researchers frequently encounter legacy data or methods (e.g.,

EPA 413.1) relying on CFC-113, necessitating scientifically robust transition strategies to

modern solvents without compromising data continuity.

This guide provides a technical deep-dive into the physicochemical profile of CFC-113, its

"hidden" role in modern synthesis, and validated protocols for replacing it in analytical

workflows.
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Physicochemical Profile & Safety
CFC-113 is a dense, colorless liquid with a sweet, chloroform-like odor. Its high density and low

surface tension allow it to penetrate intricate geometries (useful in cleaning) and form distinct

layers in extractions.

Table 1: Critical Physicochemical Properties of CFC-113

Property Value Relevance to Research

Molecular Formula C₂Cl₃F₃
High halogen content confers

non-flammability.

Molecular Weight 187.37 g/mol
Heavy vapor; accumulates in

low-lying areas.

Boiling Point 47.6 °C
Ideal for reflux; easily removed

by rotary evaporation.

Density (25°C) 1.56 g/mL

Forms the bottom layer in

water extractions (unlike

hexane).

Solubility (Water) ~0.017% (170 ppm)

Excellent for liquid-liquid

extraction of non-polar

analytes.

Vapor Pressure 284 mmHg (20°C)
Highly volatile; requires well-

ventilated hoods.

Refractive Index 1.3557
Low RI; historically used in

optical detection methods.

ODP 0.8 – 1.0

High Ozone Depletion

Potential; strictly banned for

emissive uses.

Toxicological & Safety Protocol
While CFC-113 has low acute oral toxicity (LD50 > 43 g/kg in rats), it presents specific

inhalation hazards critical for lab safety:
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Cardiac Sensitization: Exposure to high concentrations (>2,000 ppm) can sensitize the

myocardium to epinephrine, leading to potentially fatal arrhythmias. Protocol: Avoid use in

high-stress animal models or situations where endogenous adrenaline may be elevated.

Asphyxiation: Vapors are heavier than air (6.5x). Use only in downdraft hoods or well-

ventilated areas.

The Feedstock Exemption: Modern Synthetic Utility
Despite the general ban, CFC-113 retains a "Feedstock Exemption" under the Montreal

Protocol. It is not used as an end-product but as a transient intermediate. For drug developers,

this pathway is the primary source of Trifluoroacetic Acid (TFA), a ubiquitous ion-pairing agent

in HPLC and peptide synthesis.

Mechanism: The Isomerization Pathway
The symmetric CFC-113 is isomerized to the asymmetric CFC-113a (1,1,1-trichloro-2,2,2-

trifluoroethane), which is chemically more reactive and serves as the branch point for

fluorinated derivatives.[1]

Figure 1: CFC-113 as a Feedstock for Pharma-Reagents
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Caption: Isomerization of CFC-113 to CFC-113a enables the production of TFA (peptide

synthesis) and HFC-134a (inhaler propellant).[1][2][3][4]
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Legacy Analytical Applications & Transition
Historically, CFC-113 was the solvent of choice for EPA Method 413.1 (Oil and Grease). Its

selection was based on a specific property: Infrared Transparency. CFC-113 has no C-H

bonds, meaning it does not absorb in the IR region (2930 cm⁻¹) where hydrocarbons are

detected.

The Transition Challenge
Modern labs must replicate these legacy results using environmentally compliant solvents. The

standard replacement is EPA Method 1664A, which uses n-Hexane.

Comparative Protocol: Gravimetric Analysis

Feature Legacy (CFC-113) Modern (n-Hexane)
Technical
Adjustment
Required

Layer Separation

Solvent is heavier

than water (Bottom

Layer).

Solvent is lighter than

water (Top Layer).

Critical: Separatory

funnel procedure must

be inverted. Drain

water first, then collect

solvent.

Evaporation Boiling Point 47.6°C. Boiling Point 69°C.

Increase water bath

temperature; ensure

complete drying

(hexane retains water

more than CFC-113).

Polarity

Non-polar but

solubilizes some

phenols.

Strictly non-polar.

Hexane may extract

less "polar" grease

fractions; results may

differ slightly (Method

Defined Parameter).

Workflow: Selecting a Replacement Solvent
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When encountering a legacy protocol citing CFC-113, use this decision logic to select a valid

alternative.

Figure 2: Solvent Replacement Decision Tree
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Caption: Logic flow for replacing CFC-113. For IR analysis, S-316 (dimer/trimer of

chlorotrifluoroethylene) is the only viable C-H free alternative.
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Environmental Impact: The Ozone Mechanism[4]
To understand the regulatory rigidity, one must understand the mechanism. CFC-113 is stable

in the troposphere (lifetime ~85 years) but photolyzes in the stratosphere, releasing chlorine

radicals that catalytically destroy ozone.

Figure 3: Ozone Depletion Cycle
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Caption: A single Chlorine radical released from CFC-113 can destroy up to 100,000 Ozone

molecules via this catalytic cycle.

References
Adcock, K. E., et al. (2018).[5] "Continued increase of CFC-113a mixing ratios in the global

atmosphere: emissions, occurrence and potential drivers." Atmospheric Chemistry and

Physics. Link

U.S. Environmental Protection Agency. (1999). "Method 1664, Revision A: N-Hexane

Extractable Material (HEM) and Silica Gel Treated N-Hexane Extractable Material (SGT-

HEM) by Extraction and Gravimetry." EPA-821-R-98-002. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12328519/docs?utm_src=pdf-body-img#executive-summary-the-paradox-of-stability
https://acp.copernicus.org/articles/18/4737/2018/acp-18-4737-2018.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Facp.copernicus.org%2Farticles%2F18%2F4737%2F2018%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Fcwa-methods%2Fmethod-1664-revision-n-hexane-extractable-material-hem-and-silica-gel-treated-n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laube, J. C., et al. (2014).[5] "Newly detected ozone-depleting substances in the

atmosphere."[5] Nature Geoscience. Link

U.S. Environmental Protection Agency. (1978). "Method 413.1: Oil and Grease, Total

Recoverable (Gravimetric, Separatory Funnel Extraction)." Legacy Storet No. 00556. Link

Michaelson, J. B., & Huntsman, D. J. (1968). "Oral Toxicity Study of 1,2,2-Trichloro-1,1,2-

trifluoroethane." Journal of Medicinal Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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